2,5-dichloro-N-isopropylbenzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C9H11Cl2NO2S/c1-6(2)12-15(13,14)9-5-7(10)3-4-8(9)11/h3-6,12H,1-2H3
• InChI Key: OYBIJLRIBFIESS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C9H11Cl2NO2S
• Molecular Weight: 268.16 g/mol

Description

2,5-dichloro-N-isopropylbenzenesulfonamide, also known as Diclazuril, is a chemical compound that belongs to the family of benzene sulfonamides. This compound is widely used in scientific research for its unique properties and applications. In

Scientific Research Applications

2,5-dichloro-N-isopropylbenzenesulfonamide has a wide range of applications in scientific research. It is primarily used as a veterinary drug for the prevention and treatment of coccidiosis in poultry and rabbits. In addition, 2,5-dichloro-N-isopropylbenzenesulfonamide has been shown to have antiparasitic activity against other protozoan parasites such as Toxoplasma gondii and Neospora caninum. 2,5-dichloro-N-isopropylbenzenesulfonamide has also been studied for its potential use in the treatment of other diseases such as malaria and cancer.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-isopropylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the enzyme dihydrofolate reductase (DHFR) in the parasites. DHFR is an essential enzyme for the synthesis of folate, which is required for the production of DNA. By inhibiting DHFR, 2,5-dichloro-N-isopropylbenzenesulfonamide prevents the parasites from producing DNA, which ultimately leads to their death.
Biochemical and Physiological Effects
2,5-dichloro-N-isopropylbenzenesulfonamide has been shown to have a low toxicity profile in animals. It is rapidly absorbed and distributed throughout the body, with the highest concentrations found in the liver and kidneys. 2,5-dichloro-N-isopropylbenzenesulfonamide is metabolized in the liver and excreted primarily in the urine. In addition, 2,5-dichloro-N-isopropylbenzenesulfonamide has been shown to have a long half-life in animals, which allows for less frequent dosing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-isopropylbenzenesulfonamide in lab experiments is its high potency against coccidia and other protozoan parasites. This allows for lower doses and less frequent dosing, which can reduce the risk of toxicity in animals. In addition, 2,5-dichloro-N-isopropylbenzenesulfonamide has a long half-life, which allows for less frequent dosing.
One of the limitations of using 2,5-dichloro-N-isopropylbenzenesulfonamide in lab experiments is its limited solubility in water. This can make it difficult to administer the drug to animals and can also limit its use in certain types of experiments. In addition, 2,5-dichloro-N-isopropylbenzenesulfonamide has a narrow spectrum of activity, which means it is only effective against certain types of parasites.

Future Directions

There are several potential future directions for the use of 2,5-dichloro-N-isopropylbenzenesulfonamide in scientific research. One area of interest is the development of new formulations of 2,5-dichloro-N-isopropylbenzenesulfonamide that are more soluble in water. This could expand the use of the drug in lab experiments and also improve its effectiveness in treating parasitic infections in animals.
Another area of interest is the development of new applications for 2,5-dichloro-N-isopropylbenzenesulfonamide in the treatment of human diseases. Recent studies have shown that 2,5-dichloro-N-isopropylbenzenesulfonamide has potential as a treatment for malaria and cancer. Further research in these areas could lead to the development of new therapies for these diseases.
Conclusion
In conclusion, 2,5-dichloro-N-isopropylbenzenesulfonamide is a unique chemical compound that has a wide range of applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research in this area could lead to the development of new therapies for parasitic infections in animals and humans.

Synthesis Methods

The synthesis of 2,5-dichloro-N-isopropylbenzenesulfonamide involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with isopropylamine. The reaction takes place in the presence of a base such as sodium hydroxide or triethylamine. The resulting product is purified using chromatographic techniques such as column chromatography or recrystallization.